(6-Isopropyl-1,3-benzodioxol-5-yl)acetic acid

• Molecular Formula: C12H14O4
• Molecular Weight: 222.24 g/mol
• IUPAC Name: 2-(6-propan-2-yl-1,3-benzodioxol-5-yl)acetic acid
• InChI: InChI=1S/C12H14O4/c1-7(2)9-5-11-10(15-6-16-11)3-8(9)4-12(13)14/h3,5,7H,4,6H2,1-2H3,(H,13,14)
• InChI Key: CCKZIYNPIPVQPS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(C=C1CC(=O)O)OCO2

Description

(6-Isopropyl-1,3-benzodioxol-5-yl)acetic acid is a useful research compound. Its molecular formula is C12H14O4 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6.22 g of 5-cyanomethyl-6-isopropyl-1,3-benzodioxole (crude oil) was dissolved in 120 ml of ethanol, followed by the addition of 40 ml of water and 12.24 g of sodium hydroxide. The obtained mixture was stirred for 20 hours, while keeping the temperature of an oil bath at 100° C. The reaction mixture was concentrated, followed by the addition of water. The obtained mixture was washed with ethyl acetate. The aqueous layer was acidified with concentrated hydrochloric acid and extracted with chloroform. The organic layer was washed with a saturated aqueous solution of common salt, dried over anhydrous magnesium sulfate and filtered. The filtrate was concentrated to obtain 6.31 g of the title compound as a crude crystal.